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Compound of Interest

Compound Name: 1,2,6-Hexanetriol

Cat. No.: B095081 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of operational safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

1,2,6-Hexanetriol, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1,2,6-Hexanetriol with

appropriate care. According to safety data sheets, 1,2,6-Hexanetriol is a viscous, light yellow

liquid with a high flash point, indicating it is not highly flammable.[1][2] However, appropriate

personal protective equipment (PPE) should always be worn.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed.[2]

In case of accidental contact, follow these first-aid measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation develops or persists.[1]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Get medical attention.[1]

Spill Response Protocol
In the event of a spill, contain the substance to prevent it from entering waterways.

Ensure Adequate Ventilation.

Absorb the Spill: Soak up the 1,2,6-Hexanetriol with an inert absorbent material such as

sand, silica gel, acid binder, universal binder, or sawdust.[1]

Collect and Contain: Place the absorbed material into suitable, closed containers for

disposal.[1]

Clean the Area: Wash the spill area thoroughly with water.

Crucially, do not flush 1,2,6-Hexanetriol into surface water or any sanitary sewer system.[1][2]

Step-by-Step Disposal Procedure
The disposal of 1,2,6-Hexanetriol, like many glycols, is governed by local, state, and federal

regulations. While pure 1,2,6-Hexanetriol is not classified as hazardous waste, it is essential to

consider that used or contaminated glycol may be.[3][4]

Characterize the Waste: Determine if the 1,2,6-Hexanetriol is unused (pure) or has been

contaminated with other substances during laboratory use. Contaminants such as heavy

metals can render the waste hazardous.[3]

Containerization and Labeling:

Collect the waste 1,2,6-Hexanetriol in a properly sealed and clearly labeled container.[5]

If possible, use the original product container.[5]
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Do not mix with other chemicals.[5]

Follow WHMIS or other relevant hazard communication labeling procedures.[5]

Consult a Professional Disposal Service: For businesses and industries that generate

quantities of glycol waste, it is crucial to collaborate with a licensed hazardous waste

disposal company.[3][6] These companies can provide guidance on proper disposal methods

that comply with all regulatory requirements.[3]

Explore Recycling Options: Recycling is a viable and environmentally preferred option for

larger quantities of glycol waste.[3][4] Professional services can filter, distill, or chemically

treat used glycol to restore it to a usable condition.[4]

Transport and Final Disposal: Arrange for a certified hazardous waste transporter to collect

the contained 1,2,6-Hexanetriol for transport to an approved disposal or recycling facility.[5]

Physicochemical Properties of 1,2,6-Hexanetriol
Understanding the physical and chemical properties of 1,2,6-Hexanetriol is essential for its

safe handling and disposal.

Property Value

Appearance Light yellow, viscous liquid

Odor Odorless

pH (30% aq. sol.) 4.0 - 7.0

Melting Point/Range 25 - 32 °C / 77 - 89.6 °F

Boiling Point/Range 178 °C / 352.4 °F @ 6.7 mmHg

Flash Point 198 °C / 388.4 °F

Water Solubility Soluble

Specific Gravity 1.109

(Source: Fisher Scientific Safety Data Sheet)[2]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,2,6-
Hexanetriol.
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Start: 1,2,6-Hexanetriol for Disposal
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Assume it is contaminated if unsure Pure, Unused 1,2,6-Hexanetriol

No

Contaminated 1,2,6-Hexanetriol

Yes
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Large Quantity (Industrial Scale)

Absorb with inert material (sand, etc.)

Contact licensed hazardous waste disposal company

Package in a sealed, labeled container

Consider Recycling Options

Arrange for transport to an approved facility

Disposal

Final Disposal/Recycling

Recycling

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 1,2,6-Hexanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. fishersci.com [fishersci.com]

3. hwhenvironmental.com [hwhenvironmental.com]

4. mcfenvironmental.com [mcfenvironmental.com]

5. calgary.ca [calgary.ca]

6. allianceenvironmentalgroup.com [allianceenvironmentalgroup.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 1,2,6-Hexanetriol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095081#1-2-6-hexanetriol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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